[7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid

• IUPAC Name: 2-[7-(3-ethyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid
• InChI: InChI=1S/C12H11N5O3/c1-2-8-13-12(20-16-8)7-3-4-17-9(5-7)14-15-10(17)6-11(18)19/h3-5H,2,6H2,1H3,(H,18,19)
• InChI Key: OXIRRRLTXPEHJH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC3=NN=C(N3C=C2)CC(=O)O
• Molecular Formula: C12H11N5O3
• Molecular Weight: 273.25 g/mol

Description

“[7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid” is a compound that contains an oxadiazole ring, which is a heterocyclic five-membered ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds. Oxadiazole derivatives are an important class of heterocyclic compounds due to their broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of 2- (1,2,4-oxadiazol-5-yl)anilines, which are structurally similar to the compound , has been achieved via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Chemical Reactions Analysis

The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus. Moreover, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Scientific Research Applications

Cyclization Reactions

Cyclization reactions of azolylhydrazones, including structures related to 7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid, involve the formation of azolo[5,1-c][1,2,4]triazines. Ethyl 2-cyano-2-(1,2,4-triazol-5-ylhydrazono)acetate undergoes cyclisation in various solvents, yielding a mixture of amino-ester and oxo-nitrile products. The solvent used significantly affects the cyclisation process and the resulting product composition (Gray et al., 1976).

Synthesis and Biological Assessment

A study focused on developing a method for synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, which shares a core structure with the compound . The research aimed to explore the biological properties of these compounds, indicating a broader interest in the applications of such chemical structures (Karpina et al., 2019).

Antimicrobial Activities

The antimicrobial properties of certain 1,2,4-triazoles derived from isonicotinic acid hydrazide have been evaluated. These compounds, including those with oxadiazole structures, were screened for their effectiveness against various microorganisms, highlighting the potential medical applications of such chemical configurations (Bayrak et al., 2009).

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

It is known that 1,2,4-oxadiazoles, a structural component of this compound, possess hydrogen bond acceptor properties , which could potentially influence their interaction with biological targets.

Biochemical Pathways

Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Compounds with similar structures have been found to exhibit a broad spectrum of biological activities .

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. In addition to medicinal application, these heterocycles have been utilized for the development of energetic materials, fluorescent dyes, OLEDs, sensors, as well as insecticides. This suggests that “[7-(3-Ethyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]acetic acid” and similar compounds may have potential for a wide range of applications in the future.